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Compound of Interest

Compound Name: Isooctadecan-1-al

Cat. No.: B15175681

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
Isooctadecan-1-al (CAS No. 61497-47-0), also known as 16-methylheptadecanal. Due to a
scarcity of experimentally determined data for this specific long-chain branched aldehyde, this
document summarizes computationally predicted properties and outlines the general
experimental protocols for determining the key physical characteristics of aldehydes.
Furthermore, it contextualizes the potential biological relevance of isooctadecan-1-al by
illustrating the broader metabolic pathways in which long-chain aldehydes participate.

Core Physical Properties

While specific experimental data for Isooctadecan-1-al are not readily available in published
literature, computational models provide valuable estimates for its physical and chemical
characteristics. These computed properties, sourced from PubChem, are summarized in the
table below.
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Property Value Source
Molecular Formula C1sH360 PubChem
Molecular Weight 268.5 g/mol PubChem
XLogP3-AA (LogP) 7.8 PubChem
Hydrogen Bond Donor Count 0 PubChem
Hydrogen Bond Acceptor

Count 1 PubChem
Rotatable Bond Count 15 PubChem
Exact Mass 268.276615 g/mol PubChem
Topological Polar Surface Area  17.1 A2 PubChem

Experimental Protocols for Physical Property
Determination

The following sections detail the standard experimental methodologies for determining the
primary physical properties of long-chain aldehydes like Isooctadecan-1-al.

Melting Point Determination

The melting point of a solid aldehyde can be determined using a capillary melting point
apparatus.

Methodology:

» Asmall, finely ground sample of the purified aldehyde is packed into a capillary tube, sealed
at one end.

e The capillary tube is placed in a melting point apparatus, which heats the sample at a
controlled rate.

o The temperature at which the solid begins to melt and the temperature at which it becomes
completely liquid are recorded as the melting point range. A narrow melting range is
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indicative of a pure compound.

Boiling Point Determination

For liquid aldehydes, the boiling point is a key physical constant.
Methodology:

o A small volume of the liquid aldehyde is placed in a test tube or a specialized boiling point
apparatus.

e The sample is heated, and the temperature is monitored with a calibrated thermometer.

e The boiling point is recorded as the temperature at which the vapor pressure of the liquid
equals the surrounding atmospheric pressure, characterized by a steady stream of bubbles
and constant temperature.

Density Determination

The density of a liquid aldehyde can be determined using a pycnometer or a digital density
meter.

Methodology (Pycnometer):

e The mass of a clean, dry pycnometer (a flask with a specific volume) is accurately
measured.

e The pycnometer is filled with the liquid aldehyde, and its mass is measured again.

e The volume of the pycnometer is determined by filling it with a liquid of known density (e.g.,
distilled water) and measuring the mass.

» The density of the aldehyde is calculated by dividing the mass of the aldehyde by the volume
of the pycnometer.

Solubility Determination

The solubility of an aldehyde in various solvents is determined through direct observation.
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Methodology:

o Asmall, measured amount of the aldehyde is added to a specific volume of a solvent (e.g.,
water, ethanol, acetone) in a test tube.

e The mixture is agitated vigorously at a controlled temperature.

e The solubility is determined by visual inspection. If the aldehyde dissolves completely, it is
considered soluble. If it remains as a separate phase, it is insoluble. The degree of solubility
can be quantified by determining the maximum mass of the aldehyde that can dissolve in a
given volume of the solvent.

Biological Context and Metabolic Pathways

Branched long-chain aldehydes, such as Isooctadecan-1-al, are part of a larger class of
molecules with known biological relevance. They are recognized as important flavor
compounds in various foods and are involved in diverse metabolic pathways in mammals and
other organisms.[1] Long-chain aliphatic aldehydes can be generated through several
enzymatic reactions, including the microsomal oxidation of long-chain alcohols and the
peroxisomal a-oxidation of 3-methyl-branched fatty acids.[2] These aldehydes can then be
further metabolized, often through oxidation to their corresponding carboxylic acids.

The following diagram illustrates a generalized overview of the metabolic pathways involving
long-chain aldehydes.
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Caption: Generalized metabolic pathways involving long-chain aldehydes.
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This in-depth guide provides the available technical information on the physical properties of
Isooctadecan-1-al and the standard methods for their experimental determination. While
specific data for this compound remains elusive, the provided context on the biological
relevance of long-chain aldehydes offers a framework for understanding its potential roles in
biological systems. Further experimental investigation is necessary to fully characterize the
physical and biological properties of Isooctadecan-1-al.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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